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Compound of Interest

Compound Name: SL-052

Cat. No.: B15601135 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

SL-052, a hypocrellin-based photosensitizer used in laboratory research. The following

procedures are based on general best practices for chemical waste management and

information available for related compounds, given the absence of a specific Safety Data Sheet

(SDS) for SL-052. All personnel handling SL-052 must adhere to their institution's specific

waste disposal protocols and consult with their Environmental Health and Safety (EHS)

department for guidance.

Chemical and Physical Properties
SL-052, also known as ACP-0052, is a research-grade photosensitizer. Due to its

photosensitive nature, it is imperative to handle and store the compound away from light to

prevent degradation and potential reactions.
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Property Value

Synonyms ACP-0052

CAS Number 925438-34-2

Chemical Formula C35H32N2O7

Molecular Weight 592.65 g/mol

Physical Form Solid

Known Hazards

Toxicological properties have not been

thoroughly investigated. May be harmful if

inhaled, ingested, or absorbed through the skin.

May cause eye and skin irritation.[1] Light

sensitive.[1]

Experimental Protocols: Disposal of SL-052
The following step-by-step guide outlines the recommended procedure for the disposal of SL-
052 waste. This protocol is based on the Safety Data Sheet for the related compound,

Hypocrellin B, and general laboratory safety principles.

Personnel Protective Equipment (PPE) Required:

Standard laboratory coat

Safety goggles with side shields

Chemical-resistant gloves (e.g., nitrile)

Procedure:

Waste Segregation:

Collect all solid waste contaminated with SL-052 (e.g., unused compound, contaminated

consumables such as pipette tips, tubes, and gloves) in a designated, clearly labeled

hazardous waste container.
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Collect all liquid waste containing SL-052 in a separate, leak-proof, and clearly labeled

hazardous waste container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's EHS department.

Container Labeling:

Label the hazardous waste container with "Hazardous Waste," the full chemical name "SL-
052 (Hypocrellin derivative)," the CAS number "925438-34-2," and the approximate

concentration and quantity of the waste.

Include the appropriate hazard pictograms if known (e.g., exclamation mark for irritant).

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

waste accumulation area.

Protect the container from light to prevent photodegradation of the contents.

Ensure the storage area is away from incompatible materials, such as strong acids and

bases.[1]

Disposal Request:

Once the container is full or ready for disposal, submit a chemical waste pickup request to

your institution's EHS department.

Follow all institutional procedures for waste manifest and pickup.

Spill Response:

In the event of a spill, avoid dust formation.[1]

Wear appropriate PPE.

For solid spills, gently sweep up the material and place it in the designated hazardous

waste container.
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For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place it in the

hazardous waste container.

Clean the spill area with an appropriate solvent and then soap and water.

Report the spill to your laboratory supervisor and EHS department.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of SL-052.
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Waste Collection & Segregation

Storage & Final Disposal

Start: SL-052 Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Determine Waste Type

Collect Solid Waste
(e.g., unused compound, contaminated labware)

Solid

Collect Liquid Waste
(e.g., solutions containing SL-052)

Liquid

Place in Labeled
Solid Hazardous Waste Container

Place in Labeled
Liquid Hazardous Waste Container

Store Sealed Container in
Designated Waste Area

(Protect from Light)

Arrange for Waste Pickup
with EHS Department

End: Proper Disposal Complete
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Caption: Workflow for the proper disposal of SL-052 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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